Cas no 69762-85-2 (N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride)

• Product Name: N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride
• CAS No: 69762-85-2
• MF: C₁₆H₂₂Cl₂N₂O₂S
• MW: 377.329081058502
• CID: 518532
• PubChem ID: 44118677
• Update Time: 2025-08-04

N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide,N-(6-aminohexyl)-5-chloro-, hydrochloride (1:1)
• N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride
• N-(6-aminohexyl)-5-chloronaphthalene-2-sulfonamide,hydrochloride
• W-9 hydrochloride
• OR1050T
• 69762-85-2
• FT-0629254
• N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide HCL
• W-7 (isomer hydrochloride)
• DTXSID40656944
• N-(6-Aminohexyl)-5-chloronaphthalene-2-sulfonamide--hydrogen chloride (1/1)
• N-(6-aminohexyl)-5-chloronaphthalene-2-sulfonamide hydrochloride
• AKOS024457759
• EX-A7029
• SR-01000597806-1
• N-(6-Aminohexyl)-5-chloro-2-naphthalenesulphonamide hydrochloride
• W 9 (hydrochloride)
• W-7 Isomer hydrochloride
• W-9 HCl
• SCHEMBL9897696
• W-9HCl
• HY-100913
• SR-01000597806
• CS-0020583
• MS-26134
• Omega-9 hydrochloride

• Inchi： 1S/C16H21ClN2O2S.ClH/c17-16-7-5-6-13-12-14(8-9-15(13)16)22(20,21)19-11-4-2-1-3-10-18;/h5-9,12,19H,1-4,10-11,18H2;1H
• InChI Key： FGWDLQXTCSKXSK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=CC(=C2)S(NCCCCCCN)(=O)=O.Cl

Computed Properties

• Exact Mass: 376.07800
• Monoisotopic Mass: 376.0779045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 221-223°C
• PSA: 80.57000
• LogP: 6.26460

N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride

Comprehensive Overview of N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride (CAS No. 69762-85-2)

N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride (CAS No. 69762-85-2) is a specialized organic compound widely utilized in biochemical and pharmaceutical research. This compound, often referred to as W-7 hydrochloride, is a derivative of naphthalenesulfonamide and is known for its role as a calmodulin antagonist. Its unique structure, featuring a 6-aminohexyl chain and a 5-chloro-2-naphthalenesulfonamide moiety, makes it a valuable tool in studying cellular signaling pathways.

The compound's hydrochloride salt form enhances its solubility in aqueous solutions, which is critical for experimental applications. Researchers frequently employ N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride to investigate calcium-dependent processes, including muscle contraction, neurotransmitter release, and enzyme regulation. Its ability to inhibit calmodulin, a key calcium-binding protein, has made it a subject of interest in studies related to neurodegenerative diseases and cardiovascular health.

In recent years, the scientific community has shown growing interest in small-molecule modulators of cellular pathways, and CAS No. 69762-85-2 fits this category perfectly. Its applications extend to drug discovery and molecular biology, where it serves as a reference compound for validating new calmodulin inhibitors. Additionally, its chloronaphthalene core contributes to its stability and binding affinity, making it a reliable choice for in vitro assays.

From an industrial perspective, N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride is synthesized under controlled conditions to ensure high purity and consistency. The compound's aminohexyl side chain allows for further functionalization, enabling its use in bioconjugation and probe development. This versatility has led to its adoption in high-throughput screening (HTS) platforms, where it aids in identifying potential therapeutic agents.

Environmental and safety considerations are paramount when handling CAS No. 69762-85-2. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. The compound's stability under normal storage conditions (typically at 2-8°C) ensures its longevity for research purposes.

As the demand for targeted therapies and precision medicine grows, compounds like N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride are gaining traction. Its relevance in signal transduction research aligns with current trends in personalized healthcare and biomarker discovery. Researchers are also exploring its potential in cancer research, given calmodulin's involvement in tumor progression.

For those seeking detailed spectroscopic data or synthetic protocols for 69762-85-2, reputable chemical databases and peer-reviewed journals are the primary sources. The compound's NMR and HPLC profiles are well-documented, facilitating its identification and quality control in laboratory settings.

In summary, N-(6-Aminohexyl)-5-chloro-2-naphthalenesulfonamide Hydrochloride (CAS No. 69762-85-2) is a multifaceted compound with significant applications in biomedical research and drug development. Its role as a calmodulin antagonist and its structural adaptability underscore its importance in advancing our understanding of cellular mechanisms and disease pathways.